Benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester

• Molecular Formula: C17H16O4
• Molecular Weight: 284.31 g/mol
• IUPAC Name: (4-methoxycarbonylphenyl)methyl 4-methylbenzoate
• InChI: InChI=1S/C17H16O4/c1-12-3-7-15(8-4-12)17(19)21-11-13-5-9-14(10-6-13)16(18)20-2/h3-10H,11H2,1-2H3
• InChI Key: KUNUTDVIDIBBOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(=O)OC
• CAS No.: 55044-52-5

Description

Benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester is an organic compound with the molecular formula C16H16O4. This compound is a derivative of benzoic acid and is characterized by the presence of a methyl group and a methoxycarbonyl group attached to the benzene ring. It is commonly used in various chemical reactions and has applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester can be achieved through several methods. One common method involves the esterification of 4-methylbenzoic acid with methanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Another method involves the reaction of 4-methylbenzoyl chloride with methanol in the presence of a base such as pyridine. This method is often preferred for its higher yield and shorter reaction time.

Industrial Production Methods

In industrial settings, the production of this compound is typically carried out using large-scale esterification processes. These processes often involve the use of continuous reactors and automated systems to ensure consistent product quality and high production efficiency. The use of advanced catalysts and optimized reaction conditions further enhances the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ester group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions under basic conditions.

Major Products Formed

Oxidation: 4-methylbenzoic acid

Reduction: 4-methylbenzyl alcohol

Substitution: Various substituted benzoic acid derivatives

Scientific Research Applications

Benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester has a wide range of applications in scientific research, including:

Chemistry: Used as a starting material for the synthesis of various organic compounds.

Biology: Employed in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: Investigated for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Comparison with Similar Compounds

Benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester can be compared with other similar compounds, such as:

Methyl 4-methylbenzoate: Similar structure but lacks the methoxycarbonyl group.

Methyl 4-methoxybenzoate: Contains a methoxy group instead of a methyl group.

Methyl 4-aminobenzoate: Contains an amino group instead of a methoxycarbonyl group.

These compounds share similar chemical properties but differ in their reactivity and applications due to the presence of different functional groups.